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Introduction

Cloprostenol is a synthetic analogue of Prostaglandin F2α (PGF2α), a hormone-like

substance naturally produced in the body.[1] It is a potent luteolytic agent, meaning it causes

the functional and morphological regression of the corpus luteum (CL).[1][2][3] In cattle, the CL

is responsible for producing progesterone, a hormone essential for maintaining pregnancy. By

inducing luteolysis, cloprostenol effectively terminates the luteal phase of the estrous cycle,

leading to a rapid decrease in progesterone levels.[4] This hormonal shift allows the follicular

phase to resume, culminating in estrus (heat) and ovulation, typically within 2 to 5 days of

administration.[5][6]

The active component of racemic cloprostenol is the dextrorotatory (d)-cloprostenol
enantiomer, which is approximately 3.5 times more potent.[4] This targeted action makes

cloprostenol a critical tool in bovine reproductive management for synchronizing estrus in

groups of animals, treating various ovarian dysfunctions, and enabling the use of fixed-time

artificial insemination (FTAI) programs.[6][7]

Mechanism of Action: Luteolysis

Cloprostenol exerts its effect by binding to PGF2α receptors on the large luteal cells of the

corpus luteum. This binding initiates a cascade of intracellular events that inhibit progesterone

production and trigger apoptosis (programmed cell death) of the luteal cells. The regression of

the CL and the subsequent fall in progesterone removes the negative feedback on the

hypothalamus and pituitary gland. This allows for an increased release of Gonadotropin-
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Releasing Hormone (GnRH) and subsequently Follicle-Stimulating Hormone (FSH) and

Luteinizing Hormone (LH), which drive follicular development, estrus behavior, and ovulation.[2]

[4]
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Caption: Simplified signaling pathway of cloprostenol-induced luteolysis in cattle.
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Experimental Protocols
The standard dosage for cloprostenol is 500 mcg (typically 2 mL) administered via

intramuscular (IM) injection.[6][7] For the more potent d-cloprostenol, the dose is 150 µg.[4] It

is crucial to note that cloprostenol is only effective in animals with a functional CL, which is

present during the diestrus phase of the cycle (approximately days 5-16).[3]

Protocol 1: Single Injection for Cycling Cattle with a
Palpable CL
This protocol is used for individual animals identified as being in the luteal phase of their cycle.

Methodology:

Animal Selection: Select non-pregnant, cycling cows or heifers. Confirm the presence of a

mature corpus luteum via rectal palpation or ultrasonography.

Administration: Administer a single 500 mcg (2 mL) dose of cloprostenol intramuscularly.[8]

Estrus Detection: Begin intensive estrus detection (e.g., visual observation, tail paint,

pressure-sensitive patches) following the injection. Estrus is expected to occur within 2 to 5

days.[5]

Artificial Insemination (AI): Inseminate animals approximately 12 hours after the onset of

standing heat (estrus). Alternatively, for FTAI, inseminate all animals at a fixed time, such as

72 and 96 hours post-injection, though this may yield lower conception rates than

inseminating based on detected estrus.[5]

Caption: Workflow for a single-injection cloprostenol protocol.

Protocol 2: Two-Injection Protocol for Group
Synchronization
This protocol is designed to synchronize estrus in a group of cycling cattle without the need for

initial estrus detection.

Methodology:
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First Injection: Administer a 500 mcg (2 mL) dose of cloprostenol intramuscularly to all

animals in the group on Day 0.[9]

Luteolysis & Cycling: This first injection will induce luteolysis in animals with a mature CL

(approx. 60-70% of the herd). Animals in the refractory period will not respond but will

continue to cycle.

Second Injection: Administer a second 500 mcg (2 mL) dose of cloprostenol to all animals

in the group 11 to 14 days after the first injection.[5][9] By this time, nearly all animals will

have developed a functional CL and will be responsive to the treatment.

Estrus Detection and AI: Most animals will exhibit estrus 2 to 5 days after the second

injection.[5] Perform AI based on detected estrus. For FTAI, inseminate all animals once at

approximately 72 hours or twice at 72 and 96 hours after the second injection.[5]
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Two-Injection Protocol Workflow
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Caption: Workflow for a two-injection cloprostenol synchronization protocol.

Protocol 3: 5-Day CO-Synch + CIDR for Timed AI (TAI)
This protocol combines GnRH, a progesterone-releasing intravaginal insert (CIDR), and

cloprostenol to achieve a high degree of synchrony, making it ideal for TAI programs in beef

cows.[10]
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Methodology:

Day 0: Administer 100 µg of GnRH intramuscularly and insert a CIDR device. The GnRH

induces ovulation or luteinization of dominant follicles, and the CIDR provides a source of

progesterone.[10]

Day 5: Remove the CIDR device and administer a 500 mcg (2 mL) dose of cloprostenol
intramuscularly.[10] The cloprostenol induces luteolysis of the original or newly formed CL.

Day 8 (72 hours after CIDR removal): Administer a second 100 µg dose of GnRH and

perform TAI concurrently.[10] The second GnRH injection induces a synchronized ovulation,

allowing for successful insemination at a fixed time.

5-Day CO-Synch + CIDR Protocol

Day 0
Inject GnRH (100µg)

Insert CIDR

Day 5
Remove CIDR

Inject Cloprostenol (500µg)

5 Days Day 8 (+72h)
Inject GnRH (100µg)

Perform Timed AI

3 Days (72h)

Click to download full resolution via product page

Caption: Workflow for the 5-Day CO-Synch + CIDR TAI protocol.

Quantitative Data Summary
The efficacy of cloprostenol-based protocols can be measured by estrus response,

conception rates, and pregnancy rates. The following tables summarize data from various

studies.

Table 1: Efficacy of Single and Double Injection Cloprostenol Protocols
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Protocol Breed
Estrus
Response
Rate (%)

Conception
Rate (%)

Study

Single Injection Dairy Cows 90.8% 48.1% [11]

Double Injection Dairy Cows 100% 50.0% [11]

Single Injection

(Cows with solid

CL)

Dairy Cows 80.0% 45.6% [12]

Single Injection

(Cows with CL

with cavity)

Dairy Cows 82.1% 31.2% [12]

Table 2: Comparison of Timed AI Protocols Involving Cloprostenol in Beef Cows

Protocol
Treatment
Group

Timed-AI
Pregnancy
Rate (%)

Overall
Pregnancy
Rate (%)

Study

5-d CO-

Synch+CIDR

1x PGF

(Dinoprost)
52.0% 87.0% [10]

5-d CO-

Synch+CIDR

1x CLP

(Cloprostenol)
54.3% 87.5% [10]

5-d CO-

Synch+CIDR

2x PGF

(Dinoprost)
69.0% 92.9% [10]

Modified 5-d Co-

synch
Beef Heifers 41.1% N/A [13]

J-synch Beef Heifers 48.7% N/A [13]

Table 3: Effect of Cloprostenol Administration Route at AI on Conception Rates in Dairy Cows
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Treatment
Group

Dosage
Administration
Route

Conception
Rate (%)

Study

Control None N/A 40.6% [14][15]

D-cloprostenol 150 µg
Intramuscular

(IM)
60.1% [14][15]

D-cloprostenol 150 µg Intravenous (IV) 32.3% [14][15]

D-cloprostenol 5 µg Intrauterine (IU) 50.0% [14][15]

Table 4: Efficacy of a Cloprostenol-hCG-Estradiol Benzoate TAI Protocol in Lactating Dairy

Cows

Group
Treatment (12h
post-cloprostenol)

N
Pregnancy Rate
(1st AI)

1
250 IU hCG + 1 mg

EB
626 Higher than Group 3

2
500 IU hCG + 2 mg

EB
592 Similar to Control

3
750 IU hCG + 3 mg

EB
664 Lower than Control

Control Natural Estrus 590 N/A

Study Reference:[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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